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Compound of Interest

Compound Name: SPRi3

Cat. No.: B15558089 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This guide provides essential, immediate safety and logistical information for the

proper disposal of SPRi3, a potent sepiapterin reductase (SPR) inhibitor. By adhering to these

procedures, laboratories can minimize environmental impact and maintain the highest

standards of safety.

I. Hazard Assessment and Safety Precautions
While the Safety Data Sheet (SDS) for SPRi3 from some suppliers indicates that it is not

classified as a hazardous substance or mixture, it is crucial to handle it with care to prevent

environmental contamination.[1] Key safety precautions include avoiding release into drains,

water courses, or the soil.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.[1]

Hand Protection: Use protective gloves.[1]

Skin and Body Protection: Wear impervious clothing.[1]

Respiratory Protection: A suitable respirator should be used when handling the powder form

to prevent inhalation.[1]
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II. Quantitative Data and Chemical Properties
A summary of the key chemical and physical properties of SPRi3 is provided below.

Understanding these properties is essential for safe handling and disposal.

Property Value Source

Molecular Formula C₁₄H₁₈N₂O₃ MedChemExpress SDS[1]

Molecular Weight 262.30 g/mol MedChemExpress SDS[1]

Appearance Solid MedChemExpress SDS[1]

Solubility
Soluble to 100 mM in DMSO

and to 100 mM in ethanol.
R&D Systems

Storage Store at -20°C. R&D Systems

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
MedChemExpress SDS[1]

III. Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the safe disposal of SPRi3
waste. This procedure is based on general best practices for chemical waste disposal and the

specific information available in the Safety Data Sheet.

1. Waste Segregation:

Do not mix SPRi3 waste with incompatible materials such as strong acids, strong bases, or

strong oxidizing and reducing agents.[1]

Collect all SPRi3 waste, including contaminated consumables (e.g., pipette tips, tubes), in a

designated and clearly labeled hazardous waste container.

2. Waste Collection and Labeling:

Use a leak-proof, sealable waste container made of a material compatible with the waste

(e.g., high-density polyethylene).
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The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name: "N-[2-(5-hydroxy-2-methyl-1H-indol-3-yl)ethyl]-2-methoxyacetamide

(SPRi3)".

3. Storage of Waste:

Store the sealed waste container in a designated, cool, dry, and well-ventilated satellite

accumulation area.

The storage area should be away from direct sunlight and heat sources.

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed and

certified chemical waste disposal company.

Provide the disposal company with a complete and accurate inventory of the waste

container's contents.

Never dispose of SPRi3 by pouring it down the drain or discarding it with regular trash.

IV. Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of SPRi3 waste,

from initial handling to final disposal.
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Caption: Logical workflow for the safe disposal of SPRi3 waste.
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By implementing these procedures, laboratories can ensure the safe and environmentally

responsible disposal of SPRi3, fostering a culture of safety and compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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